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Compound of Interest

Compound Name: 1,6,7-Trimethylnaphthalene

Cat. No.: B047812

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical, and
potential biological properties of 1,6,7-trimethylnaphthalene. The information is curated for
researchers, scientists, and professionals in the field of drug development, offering a
foundational understanding of this specific polycyclic aromatic hydrocarbon (PAH).

Chemical Identity and Properties

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is
1,6,7-trimethylnaphthalene.[1] It belongs to the class of organic compounds known as
naphthalenes, which are characterized by a fused two-ring aromatic system.[1][2]

Table 1: Chemical and Physical Properties of 1,6,7-Trimethylnaphthalene
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Property Value Reference(s)
IUPAC Name 1,6,7-trimethylnaphthalene [1]

CAS Number 2245-38-7 [1][3]
Molecular Formula Ci3Hi4 [11[3]
Molecular Weight 170.25 g/mol [11[3]

Physical Description Solid [1]

Melting Point 28 °C [2]

Boiling Point 285 °C [2]

INChl=1S/C13H14/c1-9-5-4-6-

InChl 12-7-10(2)11(3)8-13(9)12/h4- [1]
8H,1-3H3
JBXULKRNHAQMAS-

InChIKey [1]

UHFFFAOYSA-N

CC1=C2C=C(C(=CC2=CC=C1
SMILES [1]
)C)C

Synthesis and Characterization

While a specific, detailed synthesis protocol for 1,6,7-trimethylnaphthalene is not readily
available in the surveyed literature, the synthesis of related trimethylnaphthalene isomers often
involves multi-step reactions. For instance, the synthesis of 1,4,6-trimethylnaphthalene has
been reported to involve steps such as hydrogenation, cyclization using polyphosphoric acid,
and dehydrogenation. A plausible synthetic approach for 1,6,7-trimethylnaphthalene could be
conceptualized based on similar strategies, likely starting from appropriately substituted
precursors.

The characterization of 1,6,7-trimethylnaphthalene is supported by various spectroscopic
methods.

Spectroscopic Data
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Table 2: Spectroscopic Data for 1,6,7-Trimethylnaphthalene

Technique Key Data Points Reference(s)

Molecular lon (M*): m/z 170.
Mass Spectrometry (GC-MS) Key fragments at m/z 155, [1]
169.

Data available for neat
Infrared (IR) Spectroscopy ) [1]
(capillary cell) and ATR-IR.

1H Nuclear Magnetic Spectra have been recorded 1
Resonance (NMR) on a Varian A-60D instrument.

13C Nuclear Magnetic Spectra have been recorded o
Resonance (NMR) on a Varian XL-100 instrument.

Experimental Protocols (General)

The following are generalized experimental protocols for the characterization techniques
mentioned above, based on standard laboratory practices.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample of 1,6,7-trimethylnaphthalene
would be dissolved in a deuterated solvent (e.g., CDCIs) and transferred to an NMR tube. H
and 3C NMR spectra would be acquired on a high-field NMR spectrometer. For a detailed
structural analysis, 2D NMR experiments such as COSY, HSQC, and HMBC would be
beneficial to establish the connectivity of protons and carbons.

Mass Spectrometry (MS): For Gas Chromatography-Mass Spectrometry (GC-MS) analysis, a
dilute solution of 1,6,7-trimethylnaphthalene in a volatile organic solvent (e.g.,
dichloromethane or hexane) would be injected into the GC. The compound would be separated
from any impurities on a capillary column and then ionized (typically by electron ionization) and
detected by the mass spectrometer.

Infrared (IR) Spectroscopy: For Attenuated Total Reflectance (ATR) IR spectroscopy, a small
amount of the solid 1,6,7-trimethylnaphthalene sample would be placed directly on the ATR
crystal. For a neat sample using a capillary cell, the solid would be melted and drawn into the
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cell. The IR spectrum would then be recorded, revealing characteristic vibrational frequencies
of the functional groups present.

Biological Activity and Drug Development Potential

The biological activity of 1,6,7-trimethylnaphthalene has not been extensively studied.
However, the broader class of naphthalene derivatives has shown a wide range of
pharmacological activities, suggesting that 1,6,7-trimethylnaphthalene could be a candidate
for further investigation.

Naphthalene-containing compounds have been explored for their potential as:

» Anticancer agents: Naphthalene derivatives have been reported to exhibit cytotoxic activity
against various cancer cell lines.[4][5][6] The planar structure of the naphthalene ring can
facilitate intercalation with DNA, and various substitutions can lead to interactions with other
biological targets.[6]

o Antifungal agents: Certain naphthalene-substituted thiosemicarbazones have demonstrated
potent antifungal effects.[7]

e Enzyme inhibitors: Naphthalene derivatives have been investigated as inhibitors of enzymes
such as topoisomerases and protein-tyrosine phosphatases.[4]

Given the diverse biological roles of naphthalene derivatives, a logical workflow for assessing
the drug development potential of 1,6,7-trimethylnaphthalene would involve a series of in vitro
and in vivo studies.

Confirmed Structure

Click to download full resolution via product page
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Caption: A generalized workflow for the initial stages of drug discovery and development for a
novel compound like 1,6,7-trimethylnaphthalene.

Toxicology and Safety

Specific toxicological data for 1,6,7-trimethylnaphthalene is limited. However, as a polycyclic
aromatic hydrocarbon (PAH), it should be handled with care. Some studies on
methylnaphthalenes have indicated potential for toxicity.[8] It is important to note that chronic
administration of methylnaphthalenes did not show the same oncogenic potential as
naphthalene in some animal studies.[8]

Conclusion

1,6,7-Trimethylnaphthalene is a well-characterized compound in terms of its chemical and
physical properties. While specific biological activity data for this isomer is scarce, the broader
family of naphthalene derivatives holds significant promise in medicinal chemistry. This guide
provides a foundational resource for researchers interested in exploring the potential of 1,6,7-
trimethylnaphthalene in drug discovery and other scientific applications. Further research is
warranted to elucidate its specific biological effects and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-Depth Technical Guide to 1,6,7-
Trimethylnaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047812#iupac-name-for-1-6-7-trimethylnaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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